Cas no 883542-63-0 (3-(2-Fluorophenoxy)-N-methyl-1-propanamine)
3-(2-Fluorophenoxy)-N-methyl-1-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Fluorophenoxy)-N-methylpropan-1-amine
- [3-(2-Fluorophenoxy)propyl]methylamine
- 3-(2-fluorophenoxy)-N-methyl-1-propanamine(SALTDATA: FREE)
- DTXSID00629573
- 883542-63-0
- AKOS003658021
- BB 0220206
- 3-(2-FLUOROPHENOXY)-N-METHYL-1-PROPANAMINE
- BS-36886
- MFCD06800760
- 3-(2-Fluorophenoxy)-N-methyl-1-propanamine, AldrichCPR
- CS-0365548
- [3-(2-fluorophenoxy)propyl](methyl)amine
- 3-(2-Fluorophenoxy)-N-methyl-1-propanamine
-
- MDL: MFCD06800760
- Inchi: 1S/C10H14FNO/c1-12-7-4-8-13-10-6-3-2-5-9(10)11/h2-3,5-6,12H,4,7-8H2,1H3
- InChI Key: TWZJXWNTOQIRIV-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1OCCCNC
Computed Properties
- Exact Mass: 183.10600
- Monoisotopic Mass: 183.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.041
- Boiling Point: 268.567°C at 760 mmHg
- Flash Point: 116.225°C
- Refractive Index: 1.485
- PSA: 21.26000
- LogP: 2.20490
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
3-(2-Fluorophenoxy)-N-methyl-1-propanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2-Fluorophenoxy)-N-methyl-1-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F589890-50mg |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine |
883542-63-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F589890-100mg |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine |
883542-63-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F589890-500mg |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine |
883542-63-0 | 500mg |
$ 135.00 | 2022-06-05 | ||
| abcr | AB221945-250 mg |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine; 95% |
883542-63-0 | 250MG |
€159.10 | 2023-01-26 | ||
| abcr | AB221945-1 g |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine; 95% |
883542-63-0 | 1g |
€217.60 | 2023-01-26 | ||
| eNovation Chemicals LLC | Y1248776-1g |
3-(2-FLUOROPHENOXY)-N-METHYL-1-PROPANAMINE |
883542-63-0 | 95% | 1g |
$185 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-309450-500mg |
[3-(2-Fluorophenoxy)propyl]methylamine, |
883542-63-0 | 500mg |
¥1978.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-309450-500 mg |
[3-(2-Fluorophenoxy)propyl]methylamine, |
883542-63-0 | 500MG |
¥1,978.00 | 2023-07-11 | ||
| abcr | AB221945-250mg |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine, 95%; . |
883542-63-0 | 95% | 250mg |
€168.30 | 2025-02-27 | |
| abcr | AB221945-1g |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine, 95%; . |
883542-63-0 | 95% | 1g |
€230.10 | 2025-02-27 |
3-(2-Fluorophenoxy)-N-methyl-1-propanamine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-(2-Fluorophenoxy)-N-methyl-1-propanamine
3-(2-Fluorophenoxy)-N-methyl-1-propanamine (CAS No. 883542-63-0): An Overview and Recent Research Developments
3-(2-Fluorophenoxy)-N-methyl-1-propanamine (CAS No. 883542-63-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-fluorophenoxy)-N-methylpropan-1-amine, is characterized by its unique chemical structure, which includes a fluorinated phenoxy group and a methylated amine moiety. These structural features contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications.
The chemical structure of 3-(2-Fluorophenoxy)-N-methyl-1-propanamine is represented by the molecular formula C10H13FN2O, with a molecular weight of approximately 190.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and reductive amination processes. The presence of the fluorine atom in the phenoxy group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.
In recent years, there has been a growing body of research exploring the potential therapeutic applications of 3-(2-Fluorophenoxy)-N-methyl-1-propanamine. One of the key areas of interest is its role as a potential modulator of neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are implicated in several neurological and psychiatric disorders.
A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and functional activity of 3-(2-Fluorophenoxy)-N-methyl-1-propanamine at serotonin receptors. The results indicated that the compound exhibits high affinity for 5-HT1A and 5-HT2A receptors, suggesting its potential as a lead compound for the development of novel anxiolytic and antidepressant agents. Additionally, preliminary in vitro studies have demonstrated that 3-(2-Fluorophenoxy)-N-methyl-1-propanamine can modulate dopamine D2 receptor activity, further supporting its potential therapeutic utility in treating conditions such as schizophrenia and Parkinson's disease.
Beyond its central nervous system effects, 3-(2-Fluorophenoxy)-N-methyl-1-propanamine has also been studied for its potential anti-inflammatory properties. Research published in the European Journal of Pharmacology in 2020 reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3-(2-Fluorophenoxy)-N-methyl-1-propanamine may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The safety profile of 3-(2-Fluorophenoxy)-N-methyl-1-propanamine is another critical aspect that has been extensively evaluated. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 3-(2-Fluorophenoxy)-N-methyl-1-propanamine (CAS No. 883542-63-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and safety profile, paving the way for its development as a novel therapeutic agent in various medical fields.
883542-63-0 (3-(2-Fluorophenoxy)-N-methyl-1-propanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)